4-Benzyloxy-N-methoxy-N-methylphenylacetamide

• CAS No.: 243641-09-0
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-methoxy-N-methyl-2-(4-phenylmethoxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO3/c1-18(20-2)17(19)12-14-8-10-16(11-9-14)21-13-15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3
• InChI Key: NFZWIMOIORHGEH-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CC1=CC=C(C=C1)OCC2=CC=CC=C2)OC

Description

4-Benzyloxy-N-methoxy-N-methylphenylacetamide is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (4-benzyloxy-phenyl)-acetic acid (61.9 mmol, 15.0 g), HBTU (74.3 mmol, 28.1 g), and N,O-dimethylhydroxylamine hydrochloride (92.9 mmol, 9.0 g) in DMF (100 mL) at 0° C. was added DIEA (136.3 mmol, 17.5 g) drop-wise. The reaction mixture was warmed to room temperature and stirred for 30 min. The mixture was diluted with ethyl acetate, washed with water, and 1.0 N HCl, followed by brine. The organic layer was dried (Na2SO4), filtered and concentrated under reduced pressure to provide 2-(4-benzyloxy-phenyl)-N-methoxy-N-methyl-acetamide.